Diethyl(vinyl)phosphonate
Overview
Description
Diethyl(vinyl)phosphonate, also known as Diethyl vinylphosphate or Ethenephosphonic acid, diethyl ester , is a chemical compound with the molecular formula C6H13O3P and a molecular weight of 164.14 . It is used as a precursor for the synthesis of α, β-unsaturated phosphonates by reacting with arylboronic acids via Pd-catalyzed Mizoroki−Heck reaction and 2-(arylamino)ethyl phosphonates by condensing with primary and secondary amines via the aza-Michael addition reaction .
Synthesis Analysis
Diethyl(vinyl)phosphonate can be synthesized by various methods. One approach involves the reaction of diaryliodonium salts with phosphites in the presence of a base under visible-light illumination . Another method involves the use of copper catalysis and diaryliodonium reagents . It can also be synthesized by free radical polymerization of vinylphosphonic acid (VPA) in different solvents .Molecular Structure Analysis
The molecular structure of Diethyl(vinyl)phosphonate consists of a vinyl group (CH2=CH-) attached to a phosphonate group (PO(OCH2CH3)2) . The 3D structure can be viewed using Java or Javascript .Chemical Reactions Analysis
Diethyl(vinyl)phosphonate can undergo various chemical reactions. For instance, it can react with arylboronic acids via a Pd-catalyzed Mizoroki−Heck reaction to form α, β-unsaturated phosphonates . It can also condense with primary and secondary amines via the aza-Michael addition reaction to form 2-(arylamino)ethyl phosphonates .Physical And Chemical Properties Analysis
Diethyl(vinyl)phosphonate is a clear colorless to light yellow liquid . It has a refractive index of 1.429 (lit.), a boiling point of 202 °C (lit.), and a density of 1.068 g/mL at 25 °C (lit.) . It should be stored at a temperature between 2-8°C .Scientific Research Applications
Synthesis of α, β-Unsaturated Phosphonates
Diethyl vinylphosphonate (DEVP) serves as a precursor in the synthesis of α, β-unsaturated phosphonates. This is achieved through a reaction with arylboronic acids via a Pd-catalyzed Mizoroki−Heck reaction .
Formation of 2-(Arylamino)ethyl Phosphonates
DEVP can be condensed with primary and secondary amines to form 2-(arylamino)ethyl phosphonates through the aza-Michael addition reaction .
Surface Modification Reagent
Olefination in C-C Bond Formation
In organic synthesis, DEVP is utilized for C-C bond formation, specifically in olefination processes which are essential for constructing carbon-carbon double bonds in various chemical structures .
Supported Coupling Reactions
DEVP is involved in supported coupling reactions, which are a subset of chemical reactions where two or more fragments are joined together with the help of a support material or catalyst .
Cross-Metathesis Reactions
This compound plays a role in cross-metathesis reactions, where different alkenes exchange substituents, producing new alkenes as a result .
Cycloaddition Reactions
DEVP is also used in various types of cycloaddition reactions, which are chemical reactions that result in the formation of a ring structure by the addition of two or more unsaturated molecules .
Safety and Hazards
Diethyl(vinyl)phosphonate is classified as a combustible liquid . It has a flash point of 110 °C (closed cup) . Personal protective equipment, including gloves, protective clothing, eye protection, and face protection, should be worn when handling this chemical . In case of accidental ingestion or contact with skin or eyes, appropriate first aid measures should be taken .
Mechanism of Action
Target of Action
Diethyl vinylphosphonate (DEVP) is primarily used as a precursor in the synthesis of various organic compounds. Its primary targets are arylboronic acids and primary and secondary amines .
Mode of Action
DEVP interacts with its targets through two main reactions:
- It reacts with arylboronic acids via a Pd-catalyzed Mizoroki−Heck reaction to produce α, β-unsaturated phosphonates .
- It condenses with primary and secondary amines via the aza-Michael addition reaction to produce 2-(arylamino)ethyl phosphonates .
Biochemical Pathways
The biochemical pathways affected by DEVP are those involved in the synthesis of α, β-unsaturated phosphonates and 2-(arylamino)ethyl phosphonates . These compounds have various applications in organic chemistry and can be used to produce a variety of biologically active compounds .
Pharmacokinetics
Its physical properties such as boiling point (202 °c), density (1068 g/mL at 25 °C), and refractive index (n20/D 1429) suggest that it may have good bioavailability .
Result of Action
The result of DEVP’s action is the production of α, β-unsaturated phosphonates and 2-(arylamino)ethyl phosphonates . These compounds are important in various chemical reactions and can be used to synthesize a range of biologically active compounds .
Action Environment
The action of DEVP can be influenced by environmental factors such as temperature and pH. It is typically stored at 2-8°C to maintain its stability . The presence of catalysts such as palladium can also influence its reactivity .
properties
IUPAC Name |
1-[ethenyl(ethoxy)phosphoryl]oxyethane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13O3P/c1-4-8-10(7,6-3)9-5-2/h6H,3-5H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DREPONDJUKIQLX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOP(=O)(C=C)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13O3P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
27987-29-7 | |
Record name | Phosphonic acid, P-ethenyl-, diethyl ester, homopolymer | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=27987-29-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
DSSTOX Substance ID |
DTXSID70218372 | |
Record name | Phosphonic acid, vinyl-, diethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70218372 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
682-30-4 | |
Record name | Diethyl vinylphosphonate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=682-30-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Diethyl vinylphosphonate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000682304 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Phosphonic acid, vinyl-, diethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70218372 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Diethyl vinylphosphonate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.010.604 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | DIETHYL VINYLPHOSPHONATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8Y4RR2U2KA | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the potential applications of diethyl(vinyl)phosphonate in materials science?
A: Diethyl(vinyl)phosphonate is a versatile monomer that can be incorporated into various polymers, enhancing their properties. For instance, it has been successfully grafted onto polyethylene terephthalate (PET), significantly improving its flame retardancy []. Additionally, its incorporation into polyethylene allows for post-polymerization functionalization with phosphonic acid groups, leading to materials with potential applications in areas like nanoparticle embedding [].
Q2: How does the structure of diethyl(vinyl)phosphonate contribute to its flame-retardant properties?
A: The presence of phosphorus in diethyl(vinyl)phosphonate is key to its flame-retardant properties. When incorporated into polymers like PET, the phosphorus-containing groups act as flame retardants. Studies have shown a correlation between the location of diethyl(vinyl)phosphonate grafts within the PET filament and their flame-retardance efficiency [].
Q3: Can diethyl(vinyl)phosphonate be used to synthesize polymers with controlled properties?
A: Yes, diethyl(vinyl)phosphonate can be polymerized using various techniques, including group transfer polymerization (GTP) []. GTP allows for controlled end-group functionalization, enabling the creation of polymers with tailored properties. This control is particularly useful for applications requiring specific interactions with biological systems, such as drug delivery [].
Q4: How can high-resolution electrospray ionization mass spectrometry (ESI-MS) be used to study diethyl(vinyl)phosphonate polymerization?
A: High-resolution ESI-MS provides valuable insights into the polymerization mechanism of diethyl(vinyl)phosphonate []. By analyzing the mass spectra of the resulting oligo(vinyl phosphonate)s, researchers can identify the presence of specific end groups and deduce the dominant reaction pathways. For instance, studies using ESI-MS have shown that the polymerization of diethyl(vinyl)phosphonate likely involves chain transfer reactions to monomer [].
Q5: Can diethyl(vinyl)phosphonate be used to functionalize block copolymers for potential drug delivery applications?
A: Yes, research has demonstrated the successful functionalization of poly(ethylene oxide-b-ethyloxazoline) (PEO-b-PEOX) block copolymers with diethyl(vinyl)phosphonate []. This functionalization involves the attachment of diethyl(vinyl)phosphonate to the nitrogen of partially hydrolyzed PEOX units via Michael addition. Subsequent hydrolysis of the ethyl groups yields phosphonic acid groups, which can potentially be used for the incorporation and release of cationic drugs [].
Q6: Are there any studies on the biocompatibility of diethyl(vinyl)phosphonate-containing polymers?
A: Yes, studies have investigated the biocompatibility of poly(diethyl vinylphosphonate) (PDEVP) []. Researchers have tested fluorescently labeled PDEVP conjugates on human cell lines to assess their cellular uptake and impact on cell viability. These studies provide valuable insights into the potential of diethyl(vinyl)phosphonate-based materials for biomedical applications [].
Q7: How does the presence of diethyl(vinyl)phosphonate affect the properties of spiro orthoester-containing polymers?
A: Incorporating diethyl(vinyl)phosphonate as a comonomer with a spiro orthoester-containing monomer during free-radical polymerization significantly enhances the fire-retardant properties of the resulting copolymers []. The presence of phosphorus in diethyl(vinyl)phosphonate contributes to the increased limiting oxygen indices of these materials [].
Q8: Can diethyl(vinyl)phosphonate be used in the synthesis of luminescent materials?
A: Yes, research has shown that incorporating diethyl(vinyl)phosphonate within the structure of pillared γ-zirconium phosphate can enhance the luminescence of lanthanide ions []. The polyethylenoxa chains derived from diethyl(vinyl)phosphonate interact strongly with lanthanide ions, leading to a significant increase in bpy-sensitized emission compared to nonpillared materials [].
Q9: How does the coordination of diethyl(vinyl)phosphonate affect palladium catalysts?
A: Studies have investigated the interaction of diethyl(vinyl)phosphonate with palladium catalysts, particularly its insertion into [(P^O)Pd(Me)(dmso)] complexes []. Results indicate that both 2,1- and 1,2-insertions occur, forming stable chelate complexes. Interestingly, the coordination of diethyl(vinyl)phosphonate, as well as the chelate formation by incorporated monomers, can impact chain growth during copolymerization reactions [].
Q10: Can diethyl(vinyl)phosphonate be used to create functional polymers for applications involving inorganic nanoparticles?
A: Yes, incorporating diethyl(vinyl)phosphonate into polyethylene allows for the creation of functional polymers capable of interacting with and embedding inorganic nanoparticles []. For example, poly(ethylene-co-vinyl phosphonic acid) synthesized from diethyl(vinyl)phosphonate can be used to create nanocomposites with CdSe/CdS quantum dots. These nanocomposites exhibit enhanced fluorescence properties due to the successful embedding and dispersion of the nanoparticles within the polymer matrix [].
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